Cas no 1865213-45-1 (3-Piperidinesulfonamide, 1-(2-fluoroethyl)-)

• Product Name: 3-Piperidinesulfonamide, 1-(2-fluoroethyl)-
• CAS No: 1865213-45-1
• MF: C₇H₁₅FN₂O₂S
• MW: 210.269603967667
• CID: 5253335
• Update Time: 2025-11-01

3-Piperidinesulfonamide, 1-(2-fluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinesulfonamide, 1-(2-fluoroethyl)-

• Inchi： 1S/C7H15FN2O2S/c8-3-5-10-4-1-2-7(6-10)13(9,11)12/h7H,1-6H2,(H2,9,11,12)
• InChI Key： PMIRAEFYYPBWBH-UHFFFAOYSA-N
• SMILES： N1(CCF)CCCC(S(N)(=O)=O)C1

Additional information on 3-Piperidinesulfonamide, 1-(2-fluoroethyl)-

Introduction to 3-Piperidinesulfonamide, 1-(2-fluoroethyl) and Its Applications in Modern Chemical Biology

3-Piperidinesulfonamide, 1-(2-fluoroethyl), identified by the CAS number 1865213-45-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the piperidine sulfonamide class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of a fluoroethyl group in its molecular structure enhances its pharmacological properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 3-Piperidinesulfonamide, 1-(2-fluoroethyl) consists of a piperidine ring substituted with a sulfonamide group at the 3-position and a 2-fluoroethyl side chain at the 1-position. This configuration imparts unique physicochemical properties, including improved solubility in both polar and non-polar solvents, which is crucial for its formulation as an active pharmaceutical ingredient (API). The fluorine atom in the side chain also contributes to metabolic stability and binding affinity, making this compound an attractive candidate for further investigation.

In recent years, there has been a surge in research focused on sulfonamide derivatives due to their diverse biological activities. Sulfonamides are well-known for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine into the molecular structure of sulfonamides often enhances their bioavailability and efficacy. For instance, fluorinated sulfonamides have been shown to exhibit improved binding to target enzymes and receptors, leading to more potent pharmacological effects.

One of the most compelling aspects of 3-Piperidinesulfonamide, 1-(2-fluoroethyl) is its potential application in the development of novel therapeutic agents. Studies have demonstrated that this compound can interact with various biological targets, including enzymes and receptors involved in cancer progression and inflammation. The fluoroethyl group specifically enhances the compound's ability to penetrate biological membranes, thereby improving its absorption and distribution within the body.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of compounds like 3-Piperidinesulfonamide, 1-(2-fluoroethyl) with high accuracy. These computational models have been instrumental in identifying new drug candidates and optimizing their structures for better efficacy. By leveraging machine learning algorithms and molecular dynamics simulations, scientists can now design compounds with tailored properties that are more likely to succeed in clinical trials.

The synthesis of 3-Piperidinesulfonamide, 1-(2-fluoroethyl) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies not only ensure the availability of the compound for research purposes but also pave the way for scalable production if it proves to be clinically viable.

In addition to its therapeutic potential, 3-Piperidinesulfonamide, 1-(2-fluoroethyl) has shown promise as a tool compound in biochemical research. Its unique structure allows researchers to probe the mechanisms of various biological processes by studying its interactions with target molecules. This has led to a deeper understanding of disease pathways and the identification of new therapeutic targets.

The field of chemical biology continues to evolve rapidly, with new discoveries being made at an unprecedented pace. Compounds like 3-Piperidinesulfonamide, 1-(2-fluoroethyl) are at the forefront of this innovation, offering new opportunities for treating complex diseases. As research progresses, it is expected that more derivatives will be developed based on this scaffold, further expanding its therapeutic applications.

The regulatory landscape for novel pharmaceutical compounds is stringent but well-established, ensuring that only safe and effective drugs reach the market. Researchers must navigate through rigorous testing phases, including preclinical studies and clinical trials, before 3-Piperidinesulfonamide, 1-(2-fluoroethyl) or its derivatives can be approved for human use. However, the growing body of preclinical data suggests that this compound has the potential to meet these regulatory standards.

In conclusion,3-Piperidinesulfonamide, 1-(2-fluoroethyl) (CAS no. 1865213-45-1) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structure and promising biological activities make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover its full potential,this compound is poised to play a crucial role in addressing some of today's most challenging medical conditions.